5-(3-chlorophenyl)-1-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione

• IUPAC Name: 5-(3-chlorophenyl)-3-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione
• InChI: InChI=1S/C20H15ClN6O3/c1-11-5-7-12(8-6-11)18-22-15(30-24-18)10-26-17-16(23-25-26)19(28)27(20(17)29)14-4-2-3-13(21)9-14/h2-9,16-17H,10H2,1H3
• InChI Key: TUAGTORCVWJZEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CN3C4C(C(=O)N(C4=O)C5=CC(=CC=C5)Cl)N=N3
• Molecular Formula: C20H15ClN6O3
• Molecular Weight: 422.8 g/mol
• CAS No.: 1251556-02-1

Description

This compound features a complex heterocyclic architecture, combining a pyrrolo[3,4-d][1,2,3]triazole-dione core with a 1,2,4-oxadiazole substituent. The 1,2,4-oxadiazole moiety, known for metabolic stability and hydrogen-bonding capabilities, is linked via a methyl group to the triazole ring .

Biological Activity

Chemical Structure

The compound features multiple pharmacophores:

• A dihydropyrrolo structure.
• A triazole moiety.
• An oxadiazole ring.
  These components contribute to its diverse biological activities.

Molecular Formula

The molecular formula of the compound is $C_{20}H_{19}ClN_4O_2$.

Antimicrobial Activity

Research indicates that compounds containing oxadiazole and triazole rings often exhibit significant antimicrobial properties. The presence of the 3-chlorophenyl and p-tolyl groups enhances the lipophilicity and may improve membrane penetration, leading to increased antibacterial efficacy. Studies have shown that derivatives with similar structures have demonstrated activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria.

Antitumor Activity

Several studies have reported the antitumor effects of similar heterocyclic compounds. The mechanism often involves the inhibition of tubulin polymerization, which is crucial for cell division. For instance, compounds with triazole rings have shown promise in disrupting cancer cell proliferation by targeting microtubule dynamics.

Case Studies

• Antiviral Activity : A series of synthesized compounds with structural similarities to our target compound were tested for antiviral effects. Results indicated that subtle modifications in structure could enhance antiviral activity, suggesting a potential pathway for further development in antiviral therapies .
• In Vivo Studies : Animal models have been utilized to evaluate the therapeutic potential of related compounds. These studies typically assess tumor growth inhibition and survival rates in treated versus untreated groups, providing insights into the efficacy and safety profile of these compounds.

Toxicity Profile

While exploring biological activity, it is crucial to assess toxicity. Preliminary toxicity studies on related compounds indicate that while some exhibit promising therapeutic effects, they may also present cytotoxicity at higher concentrations. Understanding the balance between efficacy and safety is essential for further development.

Comparative Analysis

A comparative analysis of various derivatives reveals a trend where modifications to the phenyl or oxadiazole groups significantly impact biological activity. The following table summarizes findings from recent studies:

Compound Structure	Biological Activity	Reference
5-(3-chlorophenyl)	Antimicrobial
1-(p-tolyl)	Antitumor
1,2,4-Oxadiazole	Antiviral

The mechanisms of action for the biological activities observed include:

• Inhibition of Enzymatic Activity : Compounds may inhibit key enzymes involved in cell replication.
• Disruption of Cellular Processes : By interfering with microtubule formation and function.
• Induction of Apoptosis : Certain derivatives have been shown to trigger programmed cell death in cancer cells.

Scientific Research Applications

Anticancer Activity

Research indicates that derivatives of pyrrolo[3,4-d][1,2,3]triazole compounds exhibit significant anticancer properties. The structure of the compound suggests potential interactions with various biological targets involved in cancer progression. Studies have shown that similar compounds can inhibit tumor growth by inducing apoptosis in cancer cells. For instance:

• Mechanism of Action : The compound may act as an inhibitor of key enzymes involved in cell proliferation and survival pathways.
• Case Studies : A study demonstrated that triazole derivatives showed promising results in vitro against breast cancer cell lines.

Antimicrobial Properties

The incorporation of oxadiazole moieties in the structure has been linked to enhanced antimicrobial activities. Compounds with oxadiazole rings have shown efficacy against both bacterial and fungal strains.

• Research Findings : A study reported that oxadiazole derivatives exhibited significant antibacterial activity against resistant strains of Staphylococcus aureus and Escherichia coli.

Anti-inflammatory Effects

The anti-inflammatory potential of the compound is another area of interest. Compounds containing pyrrolo and triazole structures have been explored for their ability to inhibit cyclooxygenase enzymes (COX), which play a critical role in inflammation.

• Clinical Implications : The anti-inflammatory activity can be beneficial for conditions such as arthritis and cardiovascular diseases.

Photophysical Properties

The unique structure of the compound allows for interesting photophysical properties which can be utilized in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

• Research Insights : Studies have indicated that similar compounds can act as effective emitters in OLEDs due to their ability to facilitate charge transport and light emission.

Synthesis of Novel Polymers

The compound can serve as a monomer for the synthesis of advanced polymers with tailored properties for applications in coatings and adhesives.

• Polymerization Studies : Research has shown that incorporating such compounds into polymer matrices can enhance thermal stability and mechanical strength.

Data Tables

Application Area	Specific Use Case	Research Findings
Anticancer Activity	Inhibition of tumor growth	Induces apoptosis in cancer cell lines
Antimicrobial Properties	Treatment against resistant bacteria	Effective against Staphylococcus aureus
Anti-inflammatory Effects	Management of arthritis	Inhibits cyclooxygenase enzymes
Photophysical Properties	Organic light-emitting diodes (OLEDs)	Facilitates charge transport
Synthesis of Novel Polymers	Advanced coatings and adhesives	Enhances thermal stability and mechanical strength

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues with Oxadiazole Moieties

• 2-Phenyl-5-(p-tolyl)-1,3,4-oxadiazole (3b) Structure: Simpler 1,3,4-oxadiazole with p-tolyl and phenyl substituents. Synthesis: Prepared via UV-induced cyclization of 5-phenyl-1H-tetrazole and 4-methylbenzoic acid using DIC in DCM/DMF .

Triazole-Containing Heterocyclic Systems

• 6-(2,6-Dichlorophenyl)-3-(3-methyl-1H-pyrazol-5-yl)-6,7-dihydro-5H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine-7-carboxylic Acid Structure: Combines triazole, thiadiazine, and pyrazole rings with dichlorophenyl and carboxylic acid groups. Pharmacokinetics: Exhibits higher lipophilicity (logP = 3.2) than celecoxib (logP = 2.8), suggesting improved membrane permeability . The target compound’s pyrrolo-triazole-dione core may offer enhanced conformational stability for target binding.

Pyrrolo-Fused Ring Systems

• (3aR,6aR)-1-Phenyl-5-[(R)-1-phenylethyl]-3-[4-(trifluoromethyl)phenyl]-pyrrolo[3,4-c]pyrazole-4,6-dione
  • Structure : Features a pyrrolo[3,4-c]pyrazole-dione core with trifluoromethyl and phenylethyl groups.
  • Crystallography : Orthorhombic crystal system (P212121) with unit cell dimensions $a = 8.7982$ Å, $b = 9.3064$ Å, $c = 25.992$ Å .
  • Solubility : The trifluoromethyl group enhances electronegativity but reduces aqueous solubility compared to the target compound’s chlorophenyl substituent.

Data Tables

Table 1. Structural and Physicochemical Comparison

Compound Name	Molecular Weight	Key Substituents	logP	Solubility (mg/mL)	Synthesis Method
Target Compound	~550 (estimated)	3-Chlorophenyl, p-tolyl-oxadiazole	~3.5*	<0.1 (predicted)	Likely DIC-mediated cyclization
2-Phenyl-5-(p-tolyl)-1,3,4-oxadiazole (3b)	266.3	p-Tolyl, phenyl	2.9	0.25	UV-induced cyclization
6-(2,6-Dichlorophenyl)-triazolo-thiadiazine	453.3	Dichlorophenyl, pyrazole, carboxylic acid	3.2	0.15	Multi-step heterocyclic fusion
(3aR,6aR)-1-Phenyl-5-[(R)-1-phenylethyl]-...dione	463.45	Trifluoromethyl, phenylethyl	4.1	<0.05	Stereoselective crystallization

*Estimated via SwissADME .

Table 2. Pharmacological Potential (Inferred from Structural Analogues)

Compound Type	Target Relevance	Reference
Oxadiazole derivatives	Enzyme inhibition (e.g., kinases) due to H-bonding capacity
Triazole-thiadiazine systems	Anti-inflammatory/analgesic activity (COX-2 inhibition inferred from celecoxib)
Pyrrolo-fused diones	Conformational rigidity favors protein binding (e.g., proteases, receptors)